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Compound of Interest

Bis(diisopropylamino)chlorophosp
Compound Name: b
ine

cat. No.: B1630993

An In-depth Technical Guide to Bis(diisopropylamino)chlorophosphine (CAS: 56183-63-2)

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of
bis(diisopropylamino)chlorophosphine, a versatile organophosphorus compound. It details
its chemical and physical properties, experimental protocols for its synthesis, its diverse
applications in research and industry, and essential safety information.

Core Properties and Identifiers

Bis(diisopropylamino)chlorophosphine is an organophosphorus compound widely utilized
as a precursor and intermediate in organic synthesis, pharmaceutical chemistry, and materials
science.[1][2] Its structure, featuring two bulky diisopropylamino groups and a reactive chlorine
atom attached to a central phosphorus atom, allows it to participate in a wide range of
nucleophilic and electrophilic reactions.[1]

Chemical and Physical Data

The key identifiers and physicochemical properties of
bis(diisopropylamino)chlorophosphine are summarized in the table below.
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Property Value
N-[chloro-[di(propan-2-yl)amino]phosphanyl]-N-
IUPAC Name [ [di(propan-2-yl) Iphosphanyl]
propan-2-ylpropan-2-amine[1][3]
Chlorobis(N,N-diisopropyl)phosphoramidite,
Synonyms Tetraisopropylphosphorodiamidous chloride[2]
[4][5]6]
56183-63-2[1][2][3I[4]5I[6]1[71I8][9][L0][11][12
CAS Number [LIE21BIAI eIl 0 1 1][12]

[13][14][15][16]

Molecular Formula

Ca2H26CIN2P[L][2][3][41[5][6][10]

Molecular Weight 266.79 g/mol [1][2][3][4][5][6][10][17]

White to off-white or pale yellow powder,
Appearance

crystals, or chunks[1][2][4]1[5][71[18][14]

_ _ 100-104 °C (lit.)[1][5][8][9], 100-110 °C[3][18]

Melting Point

[14]
Boiling Point 290.9 °C[1], 133 °C at 1 mmHg|6]
InChl Key FEHUTHGOLLQBNW-UHFFFAOY SA-N[1][3]
Sensitivity Air and moisture sensitive[1][5][9]

Synthesis and Experimental Protocols

The synthesis of bis(diisopropylamino)chlorophosphine is typically achieved through the

reaction of phosphorus trichloride (PCls) with diisopropylamine.[1] Controlling the stoichiometry

and reaction conditions is critical to maximize yield and purity.[1]

General Synthesis Protocol

This protocol outlines a standard laboratory procedure for the preparation of

bis(diisopropylamino)chlorophosphine.
Materials:

e Phosphorus trichloride (PCl3)
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 Diisopropylamine
e Anhydrous hexanes (or other suitable inert solvent)
e Anhydrous pentane (for purification)

Equipment:

Flame-dried, two-necked, round-bottomed flask

Nitrogen or Argon gas inlet

Magnetic stirrer and stir bar

Syringes

Thermocouple probe

Sintered glass funnel for filtration
Procedure:

 Inert Atmosphere Setup: A flame-dried, two-necked round-bottomed flask equipped with a
magnetic stir bar is fitted with an inert gas (Nitrogen or Argon) inlet. The flask is thoroughly
evacuated and back-filled with the inert gas three times to ensure an oxygen- and moisture-
free environment.[1][19]

o Reactant Addition: Phosphorus trichloride (1.0 equivalent) is dissolved in an anhydrous
solvent like hexanes and added to the flask via syringe.[19]

e Amine Addition: The solution is cooled, and diisopropylamine (2.0 equivalents) is added
dropwise via syringe.[1] The temperature should be carefully monitored and controlled during
this exothermic addition, typically maintaining a range from room temperature to 50°C.[1]

e Reaction: The reaction mixture is stirred at room temperature until the reaction is complete.
The progress can be monitored by techniques such as 3P NMR spectroscopy.
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 Purification: Upon completion, the resulting slurry containing the product and
diisopropylamine hydrochloride byproduct is processed. Purification is typically achieved via
vacuum distillation or recrystallization.[1] For recrystallization, the crude product can be
refluxed in a minimal amount of pentane, cooled to room temperature, and the purified solid
product is collected by filtration.[19]

o Storage: The final product is a white to pale yellow crystalline solid that must be stored under
an inert atmosphere to prevent hydrolysis.[1]

1. Reaction Setup

Phosphorus Trichloride (PCI3) Diisopropviamine
in Anhydrous Solvent ey

Add Dropwise

Add (1 [equiv) 2 equiv)

2. Synthesis
v

\J
Reaction Flask
(Inert Atmosphere, Temp Control)

Transfer Crude Product

3. Purification & Isolation
Vacuum Distillation or
Recrystallization from Pentane

Isolate

Pure Bis(diisopropylamino)chlorophosphine
(Solid)
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General Synthesis Workflow

Key Applications in Research and Drug
Development

This compound is a cornerstone intermediate with broad utility across several scientific
domains.

A. Ligand Synthesis for Catalysis

Bis(diisopropylamino)chlorophosphine is a valuable precursor for synthesizing phosphine-
based ligands.[4][20] These ligands are crucial in forming transition metal catalysts used in a
variety of cross-coupling reactions, which are fundamental to modern organic synthesis.[20]
Notable applications include:

e Buchwald-Hartwig Amination[1]
e Suzuki-Miyaura Coupling
e Heck Reaction

e Sonogashira Coupling[20]
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Role in Buchwald-Hartwig Amination

B. Pharmaceutical and Agrochemical Synthesis

In drug development, the compound serves as a key building block for introducing phosphorus
atoms into active pharmaceutical ingredients (APIs).[2][7] This is particularly useful in
developing drugs for neurological disorders and creating novel drug delivery systems.[4][7][15]
It is also integral to the synthesis of phosphoramidites, which are essential for producing
oligonucleotides for genetic research and therapeutic applications.[1] In agrochemicals, it is
used to formulate more stable and effective pesticides and herbicides.[4]

C. Materials Science
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The reactivity of bis(diisopropylamino)chlorophosphine makes it suitable for synthesizing
specialty polymers and functional coatings.[4][20] Incorporating organophosphorus moieties
into materials can impart desirable properties such as flame retardancy and enhanced thermal
stability, finding use in advanced electronics and high-performance composites.[1][20]
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Key Application Areas

Safety and Handling

Bis(diisopropylamino)chlorophosphine is a corrosive and hazardous material that requires
careful handling in a controlled laboratory environment.[1] All operations should be conducted

in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE).
[13]

Hazard Identification and Precautions
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Hazard Information Details
GHS Pictogram GHSO05 (Corrosion)
Signal Word Danger[5][13]

H314: Causes severe skin burns and eye
Hazard Statements damage.[5][13]H290: May be corrosive to
metals.[13]

P260: Do not breathe dust.P280: Wear
protective gloves/clothing/eye protection/face
protection.[13]P303+P361+P353: IF ON SKIN
(or hair): Take off immediately all contaminated
Precautionary Measures clothing. Rinse skin with water.
[13]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[13]

Storage Class 8A - Combustible corrosive hazardous materials

In case of contact with skin or eyes, rinse
immediately with plenty of water and seek

First Aid urgent medical attention. If inhaled, move to
fresh air. If swallowed, rinse mouth and do NOT

induce vomiting.[13]

Note: This guide is intended for informational purposes for research and development
professionals. It is not a substitute for a comprehensive Safety Data Sheet (SDS), which should
be consulted before handling this chemical.[11][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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